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desalaninebenanomicin A desalaninebenanomicin A
Brand Name: Vulcanchem
CAS No.: 145660-37-3
VCID: VC0232976
InChI: InChI=1S/C36H36O18/c1-9-4-15-21(28(44)18(9)34(48)49)20-13(7-14-22(29(20)45)25(41)12-5-11(50-3)6-16(37)19(12)24(14)40)26(42)32(15)53-36-31(47)33(23(39)10(2)52-36)54-35-30(46)27(43)17(38)8-51-35/h4-7,10,17,23,26-27,30-33,35-39,42-47H,8H2,1-3H3,(H,48,49)
SMILES: CC1C(C(C(C(O1)OC2C(C3=CC4=C(C(=C3C5=C2C=C(C(=C5O)C(=O)O)C)O)C(=O)C6=C(C4=O)C(=CC(=C6)OC)O)O)O)OC7C(C(C(CO7)O)O)O)O
Molecular Formula: C36H36O18
Molecular Weight: 756.7 g/mol

desalaninebenanomicin A

CAS No.: 145660-37-3

Main Products

VCID: VC0232976

Molecular Formula: C36H36O18

Molecular Weight: 756.7 g/mol

desalaninebenanomicin A - 145660-37-3

CAS No. 145660-37-3
Product Name desalaninebenanomicin A
Molecular Formula C36H36O18
Molecular Weight 756.7 g/mol
IUPAC Name 5-[3,5-dihydroxy-6-methyl-4-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]oxy-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxo-5,6-dihydrobenzo[a]tetracene-2-carboxylic acid
Standard InChI InChI=1S/C36H36O18/c1-9-4-15-21(28(44)18(9)34(48)49)20-13(7-14-22(29(20)45)25(41)12-5-11(50-3)6-16(37)19(12)24(14)40)26(42)32(15)53-36-31(47)33(23(39)10(2)52-36)54-35-30(46)27(43)17(38)8-51-35/h4-7,10,17,23,26-27,30-33,35-39,42-47H,8H2,1-3H3,(H,48,49)
Standard InChIKey ZUGAIHBEYSBXRE-UHFFFAOYSA-N
SMILES CC1C(C(C(C(O1)OC2C(C3=CC4=C(C(=C3C5=C2C=C(C(=C5O)C(=O)O)C)O)C(=O)C6=C(C4=O)C(=CC(=C6)OC)O)O)O)OC7C(C(C(CO7)O)O)O)O
Canonical SMILES CC1C(C(C(C(O1)OC2C(C3=CC4=C(C(=C3C5=C2C=C(C(=C5O)C(=O)O)C)O)C(=O)C6=C(C4=O)C(=CC(=C6)OC)O)O)O)OC7C(C(C(CO7)O)O)O)O
Synonyms enanomicin A, desAla-
benanomicin A, desalanyl-
desalaninebenanomicin A
desalanylbenanomicin A
PubChem Compound 3081880
Last Modified Nov 11 2021
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